Cas no 1095567-52-4 (2-acetamido-2-(2-methylphenyl)acetic acid)

2-acetamido-2-(2-methylphenyl)acetic acid is a versatile organic compound with significant applications in pharmaceuticals and materials science. Its unique structure, characterized by a 2-acetamido group and a 2-methylphenyl substituent, contributes to its high reactivity and specificity. This compound exhibits excellent solubility in various organic solvents, making it suitable for diverse synthetic reactions. Its potential for forming stable amide bonds and its compatibility with various functional groups make it a valuable intermediate in the synthesis of complex organic molecules.

2-acetamido-2-(2-methylphenyl)acetic acid structure

1095567-52-4 structure

Product name:2-acetamido-2-(2-methylphenyl)acetic acid

CAS No:1095567-52-4

MF:C₁₁H₁₃NO₃

MW:207.225823163986

CID:5886797

PubChem ID:42636098

2-acetamido-2-(2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- Ac-DL-Phg(2-Me)-OH
- Benzeneacetic acid, α-(acetylamino)-2-methyl-
- 2-Acetamido-2-(o-tolyl)acetic acid
- 2-acetamido-2-(2-methylphenyl)acetic acid
- MSDBXOYVWFMDPL-UHFFFAOYSA-N
- CS-0344606
- 1095567-52-4
- AKOS013015660
- SCHEMBL16371412
- EN300-1689045
- Inchi： 1S/C11H13NO3/c1-7-5-3-4-6-9(7)10(11(14)15)12-8(2)13/h3-6,10H,1-2H3,(H,12,13)(H,14,15)
- InChI Key： MSDBXOYVWFMDPL-UHFFFAOYSA-N
- SMILES： C(C1C=CC=CC=1C)(C(=O)O)NC(=O)C

Computed Properties

Exact Mass: 207.08954328g/mol
Monoisotopic Mass: 207.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.4Å²
XLogP3: 1.2

Experimental Properties

Density: 1.198±0.06 g/cm3(Predicted)
Melting Point: 196-197 °C(Solv: water (7732-18-5); methanol (67-56-1))
Boiling Point: 449.7±40.0 °C(Predicted)
pka: 3.19±0.10(Predicted)

2-acetamido-2-(2-methylphenyl)acetic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1689045-0.25g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		0.25g	$498.0	2023-09-20
Enamine	EN300-1689045-0.1g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		0.1g	$476.0	2023-09-20
Enamine	EN300-1689045-2.5g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		2.5g	$1063.0	2023-09-20
Enamine	EN300-1689045-0.05g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		0.05g	$455.0	2023-09-20
Enamine	EN300-1689045-1.0g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		1g	$671.0	2023-05-25
Enamine	EN300-1689045-1g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		1g	$541.0	2023-09-20
Enamine	EN300-1689045-10g	2-acetamido-2-(2-methylphenyl)acetic acid	1095567-52-4		10g	$2331.0	2023-09-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1415276-50mg	2-Acetamido-2-(o-tolyl)acetic acid	1095567-52-4	98%	50mg	￥12156.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1415276-500mg	2-Acetamido-2-(o-tolyl)acetic acid	1095567-52-4	98%	500mg	￥13927.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1415276-1g	2-Acetamido-2-(o-tolyl)acetic acid	1095567-52-4	98%	1g	￥15696.00	2024-08-09